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Compound of Interest

Compound Name: Oxazorone

CAS No.: 25392-50-1

Cat. No.: B1310076

Get Quote

This guide provides a comprehensive technical overview of oxazorone, a term that

encompasses more than one distinct chemical entity, leading to potential ambiguity in scientific

literature. We will dissect the chemical structures, properties, and applications of the primary

compounds referred to as oxazorone, offering clarity and in-depth insights for researchers,

scientists, and drug development professionals. This document is structured to first address the

nomenclature challenge and then delve into the specific technical details of each major

compound, reflecting a field-proven approach to navigating complex chemical landscapes.

The Oxazorone Nomenclature: A Critical
Clarification
The term "oxazorone" does not refer to a single, universally defined chemical structure.

Instead, it has been used to describe at least two different molecules with distinct properties

and applications. Furthermore, "oxazolone" is also the root name for a class of five-membered

heterocyclic compounds. This guide will focus on the two most prominent, yet different,

molecules that researchers may encounter under this name.
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Oxazorone as a Haptenizing Agent: This refers to (4Z)-4-(ethoxymethylidene)-2-phenyl-1,3-

oxazol-5-one (CAS RN: 15646-46-5). It is a key reagent in immunology research for inducing

experimental colitis and other inflammatory conditions in animal models.

Oxazorone as a Potential NSAID: This refers to 7-hydroxy-4-(morpholin-4-

ylmethyl)chromen-2-one (CAS RN: 25392-50-1). This compound is classified as a

nonsteroidal anti-inflammatory drug (NSAID).[1]

Understanding this distinction is paramount for accurate experimental design and interpretation

of scientific data. The following sections will provide a detailed technical guide for each of these

compounds.

Oxazolone as a Haptenizing Agent (CAS RN: 15646-
46-5)
This specific oxazolone is a cornerstone reagent for inducing T-helper 2 (Th2)-mediated

inflammation in preclinical research, particularly in the field of gastroenterology and

dermatology.[2][3]

Chemical Structure and Physicochemical Properties
IUPAC Name: (4Z)-4-(ethoxymethylidene)-2-phenyl-1,3-oxazol-5-one[4]

Synonyms: 4-Ethoxymethylene-2-phenyl-2-oxazolin-5-one, 2-Phenyl-4-

(ethoxymethylene)oxazol-5-one[4]

Molecular Formula: C₁₂H₁₁NO₃[5]

Molecular Weight: 217.22 g/mol [5]
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Property Value Reference

Melting Point 94-96 °C [4]

Boiling Point 308.8±52.0 °C at 760 mmHg [4]

Density 1.18±0.1 g/cm³ [4]

Solubility
Soluble in Methanol (50

mg/ml), Partly soluble in water
[4]

Storage 2-8°C

Mechanism of Action: Induction of Th2-Mediated
Inflammation
Oxazolone functions as a hapten, a small molecule that can elicit an immune response only

when attached to a larger carrier molecule, such as a protein.[6] In experimental models, it is

this haptenization of endogenous proteins in the colonic mucosa that initiates an inflammatory

cascade.[6]

The immune response to oxazolone is predominantly characterized by a Th2 polarization.[7]

This involves the activation of Natural Killer T (NKT) cells and the subsequent production of

Th2-associated cytokines, such as Interleukin-4 (IL-4), Interleukin-5 (IL-5), and Interleukin-13

(IL-13).[8] This cytokine profile is a hallmark of ulcerative colitis in humans, making oxazolone-

induced colitis a highly relevant animal model.[8][9] The inflammatory cascade leads to

epithelial damage, immune cell infiltration, and the clinical manifestations of colitis.[10]
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Mechanism of Oxazolone-Induced Colitis.

Experimental Protocol: Induction of Colitis in Mice
The induction of colitis using oxazolone is a two-step process involving sensitization and

subsequent intrarectal challenge.[11]

I. Preparation of Solutions

Sensitization Solution (3% w/v Oxazolone): Dissolve 60 mg of oxazolone in 2 mL of a 4:1

(v/v) mixture of acetone and olive oil. Vortex until fully dissolved. Prepare fresh.[2]

Challenge Solution (1% w/v Oxazolone): Dissolve 20 mg of oxazolone in 2 mL of 50%

ethanol. Vortex until fully dissolved. Prepare fresh.[2]

II. Experimental Procedure

Day 0: Sensitization:

Anesthetize the mouse (e.g., with ketamine/xylazine).

Shave a small area of the abdomen.

Apply 150 µL of the 3% oxazolone sensitization solution to the shaved skin.[3]

Day 5-7: Intrarectal Challenge:

Anesthetize the mouse.

Gently insert a 3.5 F catheter into the rectum to a depth of 3-4 cm.

Slowly instill 100-150 µL of the 1% oxazolone challenge solution.[11]

Hold the mouse in a head-down vertical position for 60 seconds to ensure retention of the

solution in the colon.[11]

Return the mouse to its cage and monitor for recovery.

III. Assessment of Colitis
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Clinical Scoring: Monitor body weight loss, stool consistency, and the presence of fecal

occult blood daily.

Macroscopic Evaluation: At the experimental endpoint, measure colon length and weight.

Histological Analysis: Perform Hematoxylin and Eosin (H&E) staining of colonic tissue

sections to assess epithelial damage, inflammatory cell infiltration, and crypt architecture.
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Workflow for Oxazolone-Induced Colitis Model.

Applications in Research
Inflammatory Bowel Disease (IBD): As a model for ulcerative colitis, it is extensively used to

study disease pathogenesis and evaluate the efficacy of novel therapeutic agents.[9]
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Atopic Dermatitis: Repeated topical application of oxazolone can induce a chronic Th2-like

hypersensitivity reaction in the skin, mimicking features of atopic dermatitis.[12]

Delayed-Type Hypersensitivity (DTH): Oxazolone is also a standard agent for inducing DTH

responses, providing a model to study T-cell mediated skin inflammation.[13]

Oxazorone as a Potential NSAID (CAS RN: 25392-50-
1)
The second compound referred to as oxazorone is a coumarin derivative with a distinct

chemical structure and pharmacological classification.

Chemical Structure and Physicochemical Properties
IUPAC Name: 7-hydroxy-4-(morpholin-4-ylmethyl)chromen-2-one[14]

Synonyms: 7-Hydroxy-4-(morpholinomethyl)coumarin[14]

Molecular Formula: C₁₄H₁₅NO₄[14]

Molecular Weight: 261.27 g/mol [14]

Property Value Reference

Molecular Weight 261.27 g/mol [14]

XLogP3 1 [14]

Hydrogen Bond Donor Count 1 [14]

Hydrogen Bond Acceptor

Count
5 [14]

Rotatable Bond Count 3 [14]

Pharmacological Profile and Mechanism of Action
Oxazorone (CAS 25392-50-1) is classified as a nonsteroidal anti-inflammatory drug (NSAID).

[1] While detailed mechanistic studies for this specific compound are not widely available in the
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public domain, the general mechanism of action for NSAIDs involves the inhibition of

cyclooxygenase (COX) enzymes, COX-1 and COX-2. This inhibition blocks the synthesis of

prostaglandins, which are key mediators of inflammation, pain, and fever. It is plausible that this

oxazorone derivative shares this fundamental mechanism.

Synthesis Outline
The synthesis of 7-hydroxy-4-(morpholin-4-ylmethyl)chromen-2-one can be envisioned through

a Mannich-type reaction on a 7-hydroxycoumarin precursor. A general synthetic approach

would involve:

Synthesis of the Coumarin Core: Condensation of resorcinol with a suitable β-ketoester (e.g.,

ethyl acetoacetate) under acidic conditions (Pechmann condensation) to form 7-hydroxy-4-

methylcoumarin.[15]

Aminomethylation: Reaction of the 7-hydroxycoumarin with formaldehyde and morpholine to

introduce the morpholinomethyl group at the C4 position.

This represents a plausible synthetic route based on established organic chemistry principles

for coumarin derivatives.

The Broader Oxazolone Class
It is important for researchers to recognize that "oxazolone" also defines a class of five-

membered heterocyclic compounds containing oxygen and nitrogen. These structures are also

known as azlactones and are valuable intermediates in organic synthesis, particularly for the

preparation of amino acids and peptides. Their diverse biological activities, including

antimicrobial, anti-inflammatory, and anticancer properties, make them an active area of

research in medicinal chemistry.

Conclusion
The term "oxazorone" presents a notable case of ambiguity in chemical nomenclature. This

guide has delineated the distinct identities, properties, and applications of the two primary

compounds that researchers are likely to encounter under this name. For those in the field of

immunology and inflammatory disease modeling, oxazolone (CAS 15646-46-5) is an

indispensable tool for inducing Th2-mediated inflammation. In contrast, oxazorone (CAS
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25392-50-1) is recognized as a potential NSAID, though it is less characterized in publicly

accessible literature. A precise understanding of these differences, grounded in their respective

CAS numbers and IUPAC names, is crucial for scientific rigor and the advancement of research

and drug development.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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